Cas no 2096341-59-0 (3-Bromo-5-chloro-2-ethoxyphenylboronic acid)

3-Bromo-5-chloro-2-ethoxyphenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its bromo and chloro substituents enhance reactivity and selectivity, making it valuable for constructing complex aryl frameworks. The ethoxy group further improves solubility and stability under reaction conditions. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its high purity and consistent performance ensure reliable results in demanding synthetic applications. Proper handling under inert conditions is recommended to preserve its reactivity.

3-Bromo-5-chloro-2-ethoxyphenylboronic acid structure

2096341-59-0 structure

Product Name:3-Bromo-5-chloro-2-ethoxyphenylboronic acid

CAS No:2096341-59-0

MF:C₈H₉BBrClO₃

MW:279.323261022568

MDL:MFCD19981506

CID:4638264

Update Time:2025-06-07

3-Bromo-5-chloro-2-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-chloro-2-ethoxyphenylboronic acid
- (3-bromo-5-chloro-2-ethoxyphenyl)boronic acid
- WID34159
- Y2482
- MDL： MFCD19981506
- Inchi： 1S/C8H9BBrClO3/c1-2-14-8-6(9(12)13)3-5(11)4-7(8)10/h3-4,12-13H,2H2,1H3
- InChI Key： WCTFRWVFKUJXPA-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(B(O)O)=C1OCC)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 184
Topological Polar Surface Area: 49.7

3-Bromo-5-chloro-2-ethoxyphenylboronic acid Pricemore >>

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abcr	AB309162-1 g	3-Bromo-5-chloro-2-ethoxyphenylboronic acid; 98%	2096341-59-0		1g	€144.00	2023-04-26
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